Cas no 1297610-60-6 (3-bromo-5-(1,1-difluoroethyl)-1H-pyridin-2-one)

• Product Name: 3-bromo-5-(1,1-difluoroethyl)-1H-pyridin-2-one
• CAS No: 1297610-60-6
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• MDL: MFCD31925283
• CID: 5292148
• PubChem ID: 155895317
• Update Time: 2026-03-10

3-bromo-5-(1,1-difluoroethyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(1,1-difluoroethyl)pyridin-2(1H)-one
• starbld0045570
• 3-bromo-5-(1,1-difluoroethyl)-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 3-bromo-5-(1,1-difluoroethyl)-
• 3-bromo-5-(1,1-difluoroethyl)-1H-pyridin-2-one

• MDL： MFCD31925283
• Inchi： 1S/C7H6BrF2NO/c1-7(9,10)4-2-5(8)6(12)11-3-4/h2-3H,1H3,(H,11,12)
• InChI Key： ZGUBVOWVJAUDJF-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(C=1)C(C)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Additional information on 3-bromo-5-(1,1-difluoroethyl)-1H-pyridin-2-one

3-Bromo-5-(1,1-difluoroethyl)-1H-pyridin-2-one (CAS No. 1297610-60-6): A Versatile Fluorinated Pyridinone Derivative

3-Bromo-5-(1,1-difluoroethyl)-1H-pyridin-2-one (CAS 1297610-60-6) is an emerging fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated difluoroethyl pyridinone derivative exhibits unique structural features combining a pyridinone core with both bromine and difluoroethyl substituents, making it a valuable building block for drug discovery and material science applications.

The molecular structure of 3-bromo-5-(1,1-difluoroethyl)pyridin-2-one features strategic positioning of functional groups that enable diverse chemical transformations. The bromine atom at the 3-position serves as an excellent handle for cross-coupling reactions, while the 1,1-difluoroethyl group at the 5-position contributes to enhanced metabolic stability and lipophilicity - properties highly sought after in modern medicinal chemistry. Recent studies highlight its potential as a precursor for developing novel kinase inhibitors and antimicrobial agents.

In pharmaceutical applications, the fluorinated pyridinone scaffold of this compound has shown promise in addressing current challenges in drug development. Researchers are particularly interested in its potential for creating next-generation antiviral compounds, especially in light of recent global health concerns. The presence of both fluorine and bromine atoms allows for precise modulation of electronic properties and bioavailability, making 1297610-60-6 a valuable intermediate for structure-activity relationship studies.

The synthesis and applications of 3-bromo-5-(1,1-difluoroethyl)-1H-pyridin-2-one have become hot topics in organic chemistry forums and research publications. Many scientists are exploring eco-friendly synthetic routes to this compound, aligning with the growing demand for green chemistry approaches. Its stability under various conditions makes it particularly suitable for developing sustainable chemical processes, answering frequent search queries about "environmentally friendly fluorinated compounds."

Material science researchers have also taken interest in bromodifluoroethyl pyridinone derivatives for their potential in creating advanced functional materials. The compound's ability to participate in various polymerization reactions while maintaining its fluorinated characteristics opens doors for developing novel polymers with unique thermal and chemical resistance properties. This aligns well with current industry needs for high-performance materials in electronics and specialty coatings.

Analytical characterization of CAS 1297610-60-6 reveals interesting spectral properties that facilitate its identification and purity assessment. The compound typically shows distinct NMR signals for the pyridinone protons, the bromine-substituted carbon, and the characteristic CF2 group. These features make it relatively straightforward to monitor in reaction mixtures, addressing common questions about "how to analyze fluorinated pyridinone compounds."

Recent patent literature indicates growing commercial interest in 3-bromo-5-(1,1-difluoroethyl)pyridin-2-one and its derivatives. Several pharmaceutical companies have included similar structures in their patent applications for various therapeutic areas, particularly in inflammation and central nervous system disorders. This trend responds to the frequent search term "fluorinated compounds in drug development," highlighting the compound's relevance in current research.

The stability and storage requirements of 1297610-60-6 are frequently discussed topics among chemical suppliers and researchers. Proper handling typically involves protection from moisture and storage at controlled temperatures, similar to many other halogenated pyridinone compounds. These practical considerations are crucial for researchers looking to incorporate this building block into their synthetic workflows.

In the context of structure-based drug design, the difluoroethyl pyridinone moiety offers unique opportunities for molecular interactions. Computational chemistry studies suggest that this scaffold can participate in various non-covalent interactions with biological targets, potentially leading to improved binding affinity and selectivity. This aspect addresses common queries about "fluorine effects in drug-target interactions."

Looking forward, 3-bromo-5-(1,1-difluoroethyl)-1H-pyridin-2-one (CAS 1297610-60-6) is poised to play an increasingly important role in multiple scientific domains. Its combination of synthetic versatility, interesting physicochemical properties, and potential biological activities makes it a compound worth watching in coming years. As research continues to uncover new applications for this brominated fluoropyridinone, its significance in both academic and industrial settings is likely to grow substantially.